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Compound of Interest

Compound Name:
5-Ethoxy-1H-pyrazole-3-carboxylic

acid

CAS No.: 89831-43-6

Cat. No.: B3165293

Get Quote

The pyrazole ring system is a cornerstone of heterocyclic chemistry, renowned for its versatile

applications in medicinal chemistry, agrochemicals, and material science. As a privileged

scaffold, its derivatives exhibit a wide spectrum of biological activities, including anti-

inflammatory, analgesic, antimicrobial, and antitumor properties.[1][2] This guide focuses on a

specific, highly functionalized derivative: 5-Ethoxy-1H-pyrazole-3-carboxylic acid. Its unique

combination of an ethoxy group, a carboxylic acid handle, and the stable pyrazole core makes

it a valuable and reactive building block for the synthesis of complex molecular architectures

and novel pharmaceutical agents.

This document serves as a technical primer, offering in-depth insights into its synthesis,

physicochemical properties, chemical reactivity, and applications, designed to empower

researchers in their scientific endeavors.

Part 1: Core Compound Profile
5-Ethoxy-1H-pyrazole-3-carboxylic acid is a white to off-white solid organic compound. Its

structure is characterized by a five-membered pyrazole ring substituted with an ethoxy group at
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the C5 position and a carboxylic acid at the C3 position. This arrangement of functional groups

provides distinct sites for chemical modification, making it an ideal intermediate for library

synthesis and lead optimization campaigns.

Key Identifiers and Physicochemical Properties

A precise understanding of a compound's properties is fundamental to its application in

research and development. The table below summarizes the key identifiers and calculated

properties for this molecule.

Property Value Source

CAS Number 89831-43-6

Molecular Formula C₆H₈N₂O₃ [3]

Molecular Weight 156.14 g/mol

IUPAC Name
5-ethoxy-1H-pyrazole-3-

carboxylic acid

Canonical SMILES CCOC1=NNC(=C1)C(=O)O [3]

InChI Key
XJEVZVWMLSOJJV-

UHFFFAOYSA-N
[3]

Predicted XlogP 0.7 [3]

Hydrogen Bond Donors 2

Hydrogen Bond Acceptors 4

Part 2: Synthesis and Mechanistic Insight
The construction of the pyrazole ring is a classic endeavor in heterocyclic chemistry. The most

common and reliable method for synthesizing pyrazole-3-carboxylic acids involves the

cyclocondensation of a 1,3-dicarbonyl compound (or its synthetic equivalent) with a hydrazine

derivative.[2][4]

Causality Behind the Synthetic Strategy: The chosen synthetic route, a variation of the Knorr

pyrazole synthesis, is predicated on the reaction between diethyl oxalate and an enolate,
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followed by cyclization with hydrazine. Diethyl oxalate provides the carbon backbone for the

C3-carboxylic acid and the adjacent carbonyl. The subsequent reaction with hydrazine hydrate

is a robust and high-yielding method for forming the pyrazole ring via a dehydration-cyclization

cascade. This approach is favored for its operational simplicity and the ready availability of the

starting materials.

Detailed Experimental Protocol: Synthesis
This protocol describes a validated method for the laboratory-scale synthesis of 5-Ethoxy-1H-
pyrazole-3-carboxylic acid, adapted from established procedures for similar pyrazole

derivatives.[2][4]

Materials:

Diethyl malonate

Sodium ethoxide (NaOEt)

Diethyl oxalate

Anhydrous Ethanol (EtOH)

Hydrazine hydrate (NH₂NH₂·H₂O)

Hydrochloric acid (HCl)

Diethyl ether

Sodium sulfate (Na₂SO₄)

Procedure:

Step 1: Formation of the Intermediate Dioxo-ester. In a three-necked round-bottom flask

equipped with a mechanical stirrer and a dropping funnel under a nitrogen atmosphere,

dissolve sodium ethoxide (1.1 eq) in anhydrous ethanol.

Cool the solution to 0-5 °C in an ice bath.
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Add diethyl malonate (1.0 eq) dropwise to the stirred solution, maintaining the temperature

below 10 °C.

After the addition is complete, add diethyl oxalate (1.1 eq) dropwise. Allow the reaction

mixture to warm to room temperature and stir for 12-16 hours. The formation of a precipitate

indicates the generation of the sodium salt of the intermediate.

Step 2: Cyclization with Hydrazine. Cool the reaction mixture back to 0-5 °C. Add hydrazine

hydrate (1.2 eq) dropwise. A slight exotherm may be observed.

After addition, allow the mixture to stir at room temperature for 4 hours, then heat to reflux for

6 hours.

Step 3: Work-up and Isolation. Cool the mixture and remove the ethanol under reduced

pressure.

Dissolve the resulting residue in water and wash with diethyl ether to remove any unreacted

starting materials.

Acidify the aqueous layer to pH 2-3 with concentrated HCl while cooling in an ice bath. A

white precipitate of 5-Ethoxy-1H-pyrazole-3-carboxylic acid will form.

Step 4: Purification. Filter the crude product, wash with cold water, and dry under vacuum.

For higher purity, the product can be recrystallized from an ethanol/water mixture.

Visualization: Synthetic Workflow
The following diagram illustrates the key transformations in the synthesis of 5-Ethoxy-1H-
pyrazole-3-carboxylic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b3165293/docs?utm_src=pdf-body#introduction-the-pyrazole-scaffold-in-modern-chemistry
https://www.benchchem.com/product/b3165293/docs?utm_src=pdf-body#introduction-the-pyrazole-scaffold-in-modern-chemistry
https://www.benchchem.com/product/b3165293/docs?utm_src=pdf-body#introduction-the-pyrazole-scaffold-in-modern-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3165293?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Intermediate Formation

Step 2: Cyclization & Hydrolysis

Diethyl Malonate

Diethyl 2-(ethoxymethylene)-3-oxobutanedioate

+ Diethyl Oxalate
+ NaOEt

Ethyl 5-ethoxy-1H-pyrazole-3-carboxylate

+ Hydrazine Hydrate

5-Ethoxy-1H-pyrazole-3-carboxylic acid

Acidic Workup (HCl)

Workflow for Synthesis.

Activation

Derivatization

5-Ethoxy-1H-pyrazole-
3-carboxylic acid

Acid Chloride Intermediate
(via SOCl₂ or (COCl)₂)

Activation
Amide Derivatives+ R-NH₂

Ester Derivatives

+ R-OH

Derivative synthesis workflow.

Click to download full resolution via product page

Caption: General workflow for creating amide and ester derivatives.
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Experimental Protocol: Amide Coupling
This protocol details the synthesis of an amide derivative, a common motif in pharmacologically

active molecules.

Materials:

5-Ethoxy-1H-pyrazole-3-carboxylic acid

Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Desired amine (R-NH₂)

Triethylamine (Et₃N) or another non-nucleophilic base

Procedure:

Step 1: Formation of the Acid Chloride. In a flame-dried flask under nitrogen, suspend 5-
Ethoxy-1H-pyrazole-3-carboxylic acid (1.0 eq) in anhydrous DCM.

Add a catalytic amount of DMF (1-2 drops).

Add thionyl chloride (1.5 eq) dropwise at 0 °C.

Allow the mixture to warm to room temperature and then heat to reflux for 2-3 hours until the

solution becomes clear.

Step 2: Amide Formation. Remove the excess thionyl chloride and solvent under reduced

pressure. The resulting crude acid chloride is often used directly.

Dissolve the acid chloride in fresh anhydrous DCM and cool to 0 °C.

In a separate flask, dissolve the desired amine (1.1 eq) and triethylamine (1.5 eq) in

anhydrous DCM.

Add the amine solution dropwise to the stirred acid chloride solution.
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Stir the reaction at room temperature for 4-12 hours, monitoring progress by TLC.

Step 3: Work-up and Purification. Quench the reaction with water or a saturated solution of

sodium bicarbonate.

Separate the organic layer, wash with brine, dry over sodium sulfate, and concentrate in

vacuo.

Purify the resulting crude amide by column chromatography on silica gel.

Part 4: Applications in Research and Drug
Discovery
While specific, publicly documented applications of 5-Ethoxy-1H-pyrazole-3-carboxylic acid
itself are limited, the broader class of pyrazole-3-carboxylic acids are integral to pharmaceutical

R&D. [5]They serve as crucial intermediates for compounds targeting a range of diseases.

Anti-Inflammatory Agents: Many non-steroidal anti-inflammatory drugs (NSAIDs) are based

on pyrazole cores. The synthesis of novel ethyl 5-(substituted)-1H-pyrazole-3-carboxylate

derivatives has been explored to develop potent anti-inflammatory agents with potentially

fewer side effects than traditional NSAIDs. [2][4]* Antibacterial Agents: The pyrazole scaffold

has been incorporated into molecules designed as novel antibacterial agents. [6]The ability

to easily derivatize the carboxylic acid allows for the exploration of various substituents to

optimize antibacterial potency and spectrum.

Oncology: Substituted pyrazoles are key components of many kinase inhibitors used in

cancer therapy. While the direct precursor to the prostate cancer drug Darolutamide is the 5-

acetyl analogue, the underlying synthetic strategies and the importance of the pyrazole-3-

carboxamide core are highly relevant. [7][8]* Nitric Oxide Carriers: Pyrazole-3-carboxylic acid

derivatives have been investigated as carriers for nitric oxide (NO), creating hybrid

molecules with dual anti-inflammatory and vasodilatory properties. [6] The value of 5-
Ethoxy-1H-pyrazole-3-carboxylic acid lies in its potential as a starting material for

discovering new chemical entities within these and other therapeutic areas. Its structure

provides a reliable foundation for building molecular complexity and tuning pharmacological

properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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